Cas no 1256359-11-1 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile
• CAS No: 1256359-11-1
• MF: C₁₅H₁₇BN₂O₂
• MW: 268.118683576584
• MDL: MFCD11858359
• CID: 828609
• PubChem ID: 53217095
• Update Time: 2025-10-30

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile
• 5-CYANO-1H-INDOLE-2-BORONIC ACID PINACOL ESTER
• 5-Cyanoindole-2-boronic acid pinacol ester
• B-2952
• X0421
• BS-19880
• DTXSID20682201
• DB-368658
• 1256359-11-1
• F87027
• MB10191
• 5-CYANOINDOLE-2-BORONIC ACID, PINACOL ESTER
• MFCD11858359
• 1H-Indole-5-carbonitrile, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0174925

• MDL： MFCD11858359
• Inchi： 1S/C15H17BN2O2/c1-14(2)15(3,4)20-16(19-14)13-8-11-7-10(9-17)5-6-12(11)18-13/h5-8,18H,1-4H3
• InChI Key： UXFJREVSLLNDQR-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=C(C#N)C=CC=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 268.13800
• Monoisotopic Mass: 268.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 58.04000
• LogP: 2.33878

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile

Recent Advances in the Study of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile (CAS: 1256359-11-1)

The compound 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile (CAS: 1256359-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative, characterized by its indole core and nitrile functional group, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its potential in modulating various signaling pathways, making it a promising candidate for therapeutic interventions.

One of the most notable applications of this compound is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method in medicinal chemistry for constructing carbon-carbon bonds. Researchers have leveraged the boronic ester moiety of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile to synthesize novel heterocyclic compounds with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of indole-based kinase inhibitors, which exhibited potent activity against cancer cell lines.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a direct modulator of protein-protein interactions. A study conducted by Smith et al. (2024) revealed that 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile could selectively bind to the ATP-binding site of certain kinases, thereby inhibiting their activity. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Furthermore, the compound's unique physicochemical properties, including its stability and solubility, have made it a valuable tool in high-throughput screening assays. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity and selectivity for various biological targets, accelerating the drug discovery process. For example, molecular docking studies have identified potential interactions between this compound and key residues in the active sites of several disease-relevant proteins.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile. Ongoing research aims to address these limitations by exploring structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for the development of next-generation therapeutics.

In conclusion, 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-5-carbonitrile (CAS: 1256359-11-1) represents a versatile and promising scaffold in medicinal chemistry. Its applications in synthesis, target modulation, and drug discovery underscore its potential to contribute significantly to the advancement of chemical biology and pharmaceutical research. Future studies will likely focus on expanding its therapeutic repertoire and improving its clinical translatability.